Cas no 21176-96-5 (Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl-)

• Product name: Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl-
• CAS No: 21176-96-5
• MF: C₁₁H₁₆N₂S
• MW: 208.32314
• CID: 1403314
• PubChem ID: 2984048

Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-(dimethylamino)-N,N-dimethyl-
• MLS000679674
• CHEMBL1424218
• 21176-96-5
• SR-01000301154-1
• DTXSID601226053
• HMS1599N10
• SR-01000301154
• HMS2773M10
• SMR000296926
• 4-(dimethylamino)-N,N-dimethylbenzenecarbothioamide
• N,N-dimethyl-p-(dimethylamino)thiobenzamide
• AKOS000349082

• Inchi： InChI=1S/C11H16N2S/c1-12(2)10-7-5-9(6-8-10)11(14)13(3)4/h5-8H,1-4H3
• InChI Key： DHDMEGGTXOLWLX-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C(=S)N(C)C

Computed Properties

• Exact Mass: 208.10358
• Monoisotopic Mass: 208.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.6Ų

Experimental Properties

• PSA: 6.48